2-(3-amino-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-(3-amino-4,6-dihydrothieno[3,4-c]pyrazol-2-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C14H15FN4OS/c15-10-3-1-9(2-4-10)5-17-13(20)6-19-14(16)11-7-21-8-12(11)18-19/h1-4H,5-8,16H2,(H,17,20)
• InChI Key: MLGITYZKNFQOAM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=C(C=C3)F)N
• Molecular Formula: C14H15FN4OS
• Molecular Weight: 306.36 g/mol

Description

2-(3-amino-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)-N-(4-fluorobenzyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study by Chkirate et al. (2019) synthesized and characterized two pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes were analyzed for their potential antioxidant activity, demonstrating that ligands and their complexes exhibit significant antioxidant activity. This suggests that compounds with pyrazole-acetamide structures, similar to the specified compound, may find applications in antioxidant research or as components in materials with specific desired properties related to electron or radical scavenging capabilities (Chkirate et al., 2019).

Antitumor Activity

Another research direction involves the synthesis of fluoro-substituted compounds with potential anticancer activity. For instance, Hammam et al. (2005) discussed the synthesis of novel fluoro-substituted benzopyran compounds and their derivatives, which demonstrated anticancer activity against various human cancer cell lines. This indicates that structurally related compounds, especially those with fluoro substitutions, might be explored for their antitumor properties and could contribute to the development of new anticancer drugs (Hammam et al., 2005).

Antimicrobial Agents

Research by Aly et al. (2011) on the synthesis of new heterocyclic compounds incorporating the antipyrine moiety with anticipated biological activity against various microorganisms highlights the potential of compounds with heterocyclic structures, like the specified acetamide, as antimicrobial agents. This study underscores the broader applicability of such compounds in developing new antimicrobials (Aly et al., 2011).

Anti-inflammatory Activity

Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-thioxothiazolidin-3-yl acetamides with significant anti-inflammatory activity. This research suggests the therapeutic potential of structurally related compounds in the development of anti-inflammatory drugs (Sunder & Maleraju, 2013).